3-ethylpyridine-2-carbaldehyde
Description
3-Ethylpyridine-2-carbaldehyde is likely a derivative of pyridine, which is a basic heterocyclic organic compound. Similar to pyridine, it probably has a benzene-like six-member ring structure with one nitrogen atom replacing a carbon atom .
Synthesis Analysis
While specific synthesis methods for 3-ethylpyridine-2-carbaldehyde are not available, similar compounds such as pyridine-2-carboxaldehyde derivatives have been synthesized through various methods, including Fourier transform infrared, Fourier transform Raman, and UV–visible spectra .Molecular Structure Analysis
The molecular structure of 3-ethylpyridine-2-carbaldehyde would likely be similar to that of other pyridine derivatives. Quantum chemical calculations could be used to determine structure parameters in the ground state .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethylpyridine-2-carbaldehyde involves the reaction of 3-ethylpyridine with an appropriate aldehyde in the presence of a catalyst.", "Starting Materials": [ "3-ethylpyridine", "Aldehyde (e.g. benzaldehyde, formaldehyde, acetaldehyde)" ], "Reaction": [ "Mix 3-ethylpyridine and aldehyde in a suitable solvent (e.g. ethanol, methanol)", "Add a catalytic amount of acid catalyst (e.g. p-toluenesulfonic acid, sulfuric acid)", "Heat the mixture under reflux for several hours", "Cool the mixture and extract the product with a suitable organic solvent (e.g. diethyl ether, dichloromethane)", "Dry the organic layer over anhydrous sodium sulfate", "Filter and concentrate the product under reduced pressure to obtain 3-ethylpyridine-2-carbaldehyde as a yellow oil." ] } | |
CAS RN |
98491-40-8 |
Product Name |
3-ethylpyridine-2-carbaldehyde |
Molecular Formula |
C8H9NO |
Molecular Weight |
135.2 |
Purity |
95 |
Origin of Product |
United States |
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